Cas no 1806849-81-9 (4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid
• CAS No: 1806849-81-9
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4878130
• Update Time: 2025-10-25

4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c1-4-7(8(10)11)5(2-12)6(3-13-4)9(14)15/h3,8H,1H3,(H,14,15)
• InChI Key： LBOJOFJIBHJJIW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(=O)O)=CN=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic Acid: A Comprehensive Overview

4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid, also known by its CAS number 1806849-81-9, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 5, making it a valuable substrate for further functionalization and exploration in research settings.

The structure of 4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid is characterized by the presence of a cyano group (-CN) at position 4, a difluoromethyl group (-CHF₂) at position 3, a methyl group (-CH₃) at position 2, and a carboxylic acid group (-COOH) at position 5. These substituents contribute to the compound's reactivity, solubility, and stability. Recent studies have highlighted the importance of such multifunctional groups in enhancing the bioavailability and pharmacokinetic properties of drug candidates.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The carboxylic acid group provides an excellent site for further modification, such as esterification or amidation, which can be tailored to specific therapeutic needs. Additionally, the cyano and difluoromethyl groups introduce electron-withdrawing effects that can modulate the electronic properties of the molecule, making it suitable for various biological assays.

In terms of synthesis, 4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid is typically prepared through a multi-step process involving nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations while minimizing waste generation.

The physical and chemical properties of this compound are well-documented. It has a melting point of approximately 170°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in organic synthesis protocols that require precise control over solubility and reactivity.

From an environmental standpoint, 4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses limited risks to aquatic ecosystems when handled responsibly. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-methylpyridine-5-carboxylic acid represents a valuable addition to the arsenal of chemical tools available for research and development. Its unique structure and functional groups make it an ideal candidate for exploring new frontiers in drug discovery, materials science, and green chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific innovation.